Cas no 2137931-94-1 (5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid
• CAS No: 2137931-94-1
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6089425
• PubChem ID: 165449471
• Update Time: 2025-10-31

5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid
• EN300-716656
• 2137931-94-1
• 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid

• Inchi： 1S/C11H13BrO2S/c1-6(7-3-2-4-7)8-5-9(12)15-10(8)11(13)14/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： TUWCVWQBICBWCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)C(C)C1CCC1

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid

Comprehensive Overview of 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid (CAS No. 2137931-94-1)

5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid (CAS No. 2137931-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatility in drug discovery and organic electronics. The presence of a bromo substituent and a cyclobutylethyl group enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

Researchers are increasingly interested in 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid due to its potential applications in small-molecule drug development and functional materials. The compound's unique structure allows it to act as a building block for kinase inhibitors and bioconjugates, which are critical in targeted therapies. Additionally, its thiophene backbone is highly sought after in the design of organic semiconductors, a hot topic in renewable energy and flexible electronics.

One of the most frequently asked questions about CAS No. 2137931-94-1 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature further enhances its practicality for long-term storage and handling.

In the context of green chemistry, 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid aligns with the growing demand for sustainable synthetic routes. Researchers are exploring catalyst-free and microwave-assisted methods to optimize its production, reducing waste and energy consumption. This focus on sustainability resonates with global trends toward eco-friendly chemical synthesis.

The compound's molecular weight and logP value are also key parameters for drug discovery professionals. These metrics influence its bioavailability and membrane permeability, which are critical for preclinical studies. As the pharmaceutical industry shifts toward personalized medicine, compounds like 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid are becoming indispensable tools for designing next-generation therapeutics.

Another area of interest is the compound's role in crystal engineering. Its ability to form hydrogen bonds and π-π interactions makes it a candidate for developing co-crystals with improved physicochemical properties. This application is particularly relevant in formulation science, where enhancing drug solubility and stability is a priority.

From a commercial perspective, CAS No. 2137931-94-1 is available through specialized chemical suppliers, often with custom synthesis options. Its pricing and purity levels (typically >95%) are frequently discussed in online forums, reflecting its niche but growing market demand. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its quality.

In summary, 5-Bromo-3-(1-cyclobutylethyl)thiophene-2-carboxylic acid is a multifaceted compound with broad applications in medicinal chemistry, materials science, and sustainable synthesis. Its unique structural features and adaptability position it as a valuable asset for researchers tackling some of today's most pressing scientific challenges.